Deptomycin

• Molecular Formula: C72H101N17O26
• Molecular Weight: 1620.7 g/mol
• InChI: InChI=1S/C72H101N17O26/c1-5-6-7-8-9-10-11-22-53(93)81-44(25-38-31-76-42-20-15-13-17-39(38)42)66(108)84-45(27-52(75)92)67(109)86-48(30-59(102)103)68(110)89-61-37(4)115-72(114)49(26-51(91)40-18-12-14-19-41(40)74)87-71(113)60(35(2)24-56(96)97)88-69(111)50(34-90)82-55(95)32-77-63(105)46(28-57(98)99)83-62(104)36(3)79-65(107)47(29-58(100)101)85-64(106)43(21-16-23-73)80-54(94)33-78-70(61)112/h12-15,17-20,31,35-37,43-50,60-61,76,90H,5-11,16,21-30,32-34,73-74H2,1-4H3,(H2,75,92)(H,77,105)(H,78,112)(H,79,107)(H,80,94)(H,81,93)(H,82,95)(H,83,104)(H,84,108)(H,85,106)(H,86,109)(H,87,113)(H,88,111)(H,89,110)(H,96,97)(H,98,99)(H,100,101)(H,102,103)/t35?,36-,37?,43+,44+,45+,46+,47+,48+,49+,50-,60+,61?/m1/s1
• InChIKey: DOAKLVKFURWEDJ-OFNKPWESSA-N

Deptomycin Procurement Guide

Deptomycin, the cyclopeptide antibiotic identical to daptomycin (LY-146032), is a cyclic lipopeptide antibiotic produced by Streptomyces roseosporus [1]. It belongs to the calcium-dependent lipopeptide antibiotic (CDA) class and is the only CDA to have received FDA approval for clinical use, with indications for complicated skin and skin structure infections (2003) and Staphylococcus aureus bloodstream infections including right-sided endocarditis (2006) [2]. The compound is composed of a 13-member peptide cyclized to form a 10-member ring with a decanoic acid side chain and requires both calcium ions and phosphatidylglycerol (PG) in target membranes for bactericidal activity [1].

1FDA-approved calcium-dependent lipopeptide antibiotic; designed for MRSA bacteremia and endocarditis research models

2Strictly requires phosphatidylglycerol (PG) and Ca²⁺ for membrane pore formation; induces a unique LiaRS stress response distinct within its class

3Inactivated by pulmonary surfactant, limiting research applications to non-pulmonary infection models; not interchangeable with A54145-derived analogs

• [1] Nguyen KT, He X, Alexander DC, Li C, Gu JQ, Mascio C, Van Praagh A, Mortin L, Chu M, Silverman JA, Brian P, Baltz RH. Genetically engineered lipopeptide antibiotics related to A54145 and daptomycin with improved properties. Antimicrobial Agents and Chemotherapy. 2010;54(4):1404-1413. doi:10.1128/AAC.01307-09 View Source
• [2] FDA. FDA Rationale for Recognition Decision: Daptomycin. 2025. Available at: https://www.fda.gov. View Source

Why Deptomycin Substitution Fails

Despite sharing a structural class with other lipopeptides such as A54145, friulimicin B, and MX-2401, deptomycin (daptomycin) exhibits fundamentally distinct mechanism-of-action features that preclude simple substitution. Unlike laspartomycin C, which binds calcium independently of phospholipids, deptomycin's calcium binding is strictly dependent on the presence of phosphatidylglycerol in target membranes [1]. The cell envelope stress-sensing two-component system LiaRS is exclusively and strongly induced by deptomycin (>200-fold induction of liaIH), a response not provoked by friulimicin B, indicating divergent pathways of membrane perturbation within the same antibiotic class [2]. Furthermore, deptomycin is inactivated by pulmonary surfactant through sequestration, a liability not shared by certain A54145-derived hybrids, which fundamentally limits its use to non-pulmonary infections and distinguishes its clinical niche from class analogs [3]. These differences make deptomycin a non-fungible entity for bloodstream and skin infection models.

PG-Dependent Calcium Activation

Calcium binding is strictly phosphatidylglycerol-dependent, unlike laspartomycin C which binds Ca²⁺ independently. This PG requirement may shift antibacterial spectrum and resistance susceptibility.

Divergent Membrane Stress Response

Deptomycin elicits a strong LiaRS two-component system induction not replicated by friulimicin B or other class members, indicating fundamentally different membrane perturbation pathways that may not transfer across analogs.

Pulmonary Surfactant Inactivation

Sequestration by pulmonary surfactant inactivates deptomycin, a limitation not shared by certain engineered A54145-derived hybrids. This restricts model applicability to non-pulmonary infection settings.

• [1] Jekhmane S, Medeiros-Silva J, Li Y, Kümmerer F, Heinrichs JC, Bardoel BW, Weingarth M. Binding studies reveal phospholipid specificity and its role in the calcium-dependent mechanism of action of daptomycin. ACS Infectious Diseases. 2021;7(9):2612-2619. doi:10.1021/acsinfecdis.1c00316 View Source
• [2] Hachmann AB, Angert ER, Helmann JD. Daptomycin versus friulimicin B: in-depth profiling of Bacillus subtilis cell envelope stress responses. Antimicrobial Agents and Chemotherapy. 2009;53(4):1619-1623. doi:10.1128/AAC.01046-08 View Source
• [3] Nguyen KT, He X, Alexander DC, Li C, Gu JQ, Mascio C, Van Praagh A, Mortin L, Chu M, Silverman JA, Brian P, Baltz RH. Genetically engineered lipopeptide antibiotics related to A54145 and daptomycin with improved properties. Antimicrobial Agents and Chemotherapy. 2010;54(4):1404-1413. doi:10.1128/AAC.01307-09 View Source

Deptomycin Head-to-Head Evidence

MIC Potency vs. Vancomycin and Linezolid

Deptomycin demonstrates 2- to 4-fold lower MIC90 values than vancomycin and 2- to 4-fold lower MIC90 values than linezolid against methicillin-resistant Staphylococcus aureus (MRSA) clinical isolates when tested by reference broth microdilution or Etest methods [1]. In a study of 606 S. aureus bloodstream isolates from hemodialysis patients, deptomycin MIC50/MIC90 was 0.25/0.5 μg/mL versus vancomycin 1/1 μg/mL (4- and 2-fold higher, respectively) and linezolid 2/2 μg/mL (8- and 4-fold higher, respectively), with all three agents maintaining 99.8–100.0% susceptibility [1]. In a separate Etest study of 50 non-duplicate MRSA isolates, MIC90 values were 0.5 μg/mL for deptomycin, 2 μg/mL for vancomycin, and 1 μg/mL for linezolid, confirming the potency rank order [2].

MRSA MIC90

Head-to-head

Deptomycin MIC90 0.5 μg/mL vs. vancomycin 2 μg/mL and linezolid 1 μg/mL (Etest); 2- to 4-fold lower across studies

Supports MIC-based susceptibility endpoint context in MRSA research models

Reference broth microdilution (CLSI) and Etest; clinical MRSA and bloodstream isolates

Evidence Dimension	In vitro MIC potency (MIC50/MIC90) against MRSA
Target Compound Data	Deptomycin MIC50 0.25 μg/mL, MIC90 0.5 μg/mL (broth microdilution) [1]; MIC90 0.5 μg/mL (Etest) [2]
Comparator Or Baseline	Vancomycin MIC50 1 μg/mL, MIC90 1 μg/mL; Linezolid MIC50 2 μg/mL, MIC90 2 μg/mL [1]; Vancomycin MIC90 2 μg/mL, Linezolid MIC90 1 μg/mL (Etest) [2]
Quantified Difference	Deptomycin MIC90 is 2- to 4-fold lower than vancomycin and 2- to 4-fold lower than linezolid across studies
Conditions	Reference broth microdilution (CLSI) and Etest (AB Biodisk); S. aureus bloodstream and clinical MRSA isolates

Why This Matters

Lower MIC values translate to higher probability of pharmacodynamic target attainment at standard clinical doses, directly influencing treatment selection for MRSA infections.

• [1] Sader HS, Fritsche TR, Jones RN. Antimicrobial activity of daptomycin and selected comparators tested against bloodstream Staphylococcus aureus isolates from hemodialysis patients. International Journal of Infectious Diseases. 2009;13(2):291-295. doi:10.1016/j.ijid.2008.07.006 View Source
• [2] Mushtaq Gill M, Usman J, Kaleem F, Hassan A. Comparison of in-vitro efficacy of vancomycin, linezolid and daptomycin against methicillin resistant Staphylococcus aureus. Pakistan Armed Forces Medical Journal. 2019;69(5). ISSN 2411-8842. View Source

Bactericidal Kinetics vs. Vancomycin and Linezolid

In time-kill studies against MRSA, methicillin-resistant Staphylococcus epidermidis (MRSE), vancomycin-resistant enterococci (VRE), and vancomycin-intermediate S. aureus (VISA), deptomycin at 4× MIC demonstrated greater bactericidal activity than vancomycin, linezolid, and quinupristin-dalfopristin, achieving ≥3 log10 CFU/mL reduction by 8 hours [1]. Against MRSA specifically, deptomycin achieved 99.9% killing at 8 hours at 4× MIC, which was significantly greater than linezolid and quinupristin-dalfopristin (P < 0.05) [1]. Deptomycin activity against MSSA and MRSA was approximately 8- to 30-fold greater than all other agents tested by MIC ratio [1]. Linezolid demonstrated bacteriostatic activity only, with 100% tolerance by MSSA and VRE isolates and 80% tolerance by MRSA isolates in a separate comparative study [2].

8 h Kill Kinetics

Head-to-head

Deptomycin ≥3 log₁₀ CFU/mL reduction by 8 h (4× MIC); linezolid bacteriostatic only, no ≥3 log kill

Reported rapid bactericidal endpoint context for time-kill pharmacodynamic studies

Supp. Mueller-Hinton broth + physiological Ca²⁺; 35°C; ~10⁶ CFU/mL inoculum

Evidence Dimension	Bactericidal activity in time-kill assays (log10 CFU/mL reduction at 8 h, 4× MIC)
Target Compound Data	Deptomycin: ≥3 log10 CFU/mL reduction by 8 h against MRSA, MRSE, VRE, and VISA [1]
Comparator Or Baseline	Vancomycin: 99.9% killing of MRSA at 8 h; Linezolid: bacteriostatic only, no ≥3 log kill [1]; Linezolid 100% tolerance in MSSA and VRE [2]
Quantified Difference	Deptomycin ≥3 log kill vs. linezolid bacteriostatic (no ≥3 log kill); deptomycin 8- to 30-fold more active by MIC ratio than comparators
Conditions	Time-kill assays in supplemented Mueller-Hinton broth with physiological calcium (SMHB-PCA); 4× MIC; inoculum ~10^6 CFU/mL; 35°C; 24 h

Why This Matters

Concentration-dependent bactericidal activity with rapid ≥3 log kill is critical for serious infections such as endocarditis and bacteremia where rapid bacterial clearance correlates with improved clinical outcomes.

• [1] Rybak MJ, Hershberger E, Moldovan T, Grucz RG. In vitro activities of daptomycin, vancomycin, linezolid, and quinupristin-dalfopristin against staphylococci and enterococci, including vancomycin-intermediate and -resistant strains. Antimicrobial Agents and Chemotherapy. 2000;44(4):1062-1066. doi:10.1128/AAC.44.4.1062-1066.2000 View Source
• [2] Huang YT, Liao CH, Teng LJ, Hsueh PR. Comparative bactericidal activities of daptomycin, glycopeptides, linezolid and tigecycline against blood isolates of Gram-positive bacteria in Taiwan. Clinical Microbiology and Infection. 2008;14(2):124-129. doi:10.1111/j.1469-0691.2007.01887.x View Source

Biofilm Eradication vs. Vancomycin and Linezolid

In a comparative study of biofilm-associated cell survival following in vitro exposure of MRSA biofilms, deptomycin achieved mean cell survival of only 4%, compared with 19% for vancomycin and 45% for linezolid [1]. Deptomycin and vancomycin were bactericidal following 6 h of incubation with planktonic cells, whereas linezolid was bacteriostatic [1]. In a catheter-related biofilm model, after 3 days of 4-hour daily exposures, deptomycin was the fastest in eradicating MRSA from biofilm, followed by minocycline and tigecycline, with deptomycin eradication significantly faster than linezolid, rifampin, and vancomycin (P < 0.001) [2].

Biofilm Survival

Head-to-head

4% mean MRSA biofilm cell survival for deptomycin vs. 19% vancomycin and 45% linezolid

Supports biofilm eradication endpoint interpretation in catheter-related models

Polystyrene peg-plate mature biofilms; clinical MRSA isolates (n=12)

Evidence Dimension	Biofilm-associated cell survival after antibiotic exposure
Target Compound Data	Deptomycin: 4% mean cell survival in MRSA biofilm [1]; fastest eradication from biofilm after 3 days (P < 0.001 vs. linezolid, rifampin, vancomycin) [2]
Comparator Or Baseline	Vancomycin: 19% cell survival [1]; Linezolid: 45% cell survival [1]; Clindamycin: 62% [1]; Tigecycline: 43% [1]
Quantified Difference	Deptomycin biofilm cell survival 4.75-fold lower than vancomycin and 11.25-fold lower than linezolid
Conditions	Clinical MRSA isolates (n=12); mature biofilms on polystyrene peg-plate; MIC ranges: daptomycin 0.06–0.25 μg/mL, vancomycin 0.5–1 μg/mL, linezolid 1–2 μg/mL

Why This Matters

Superior biofilm activity is relevant for catheter-related bloodstream infections and implant-associated infections where biofilm penetration determines treatment success; supports use in antibiotic lock therapy protocols.

• [1] Smith K, Perez A, Ramage G, Lappin DF, Bagg J, Lang S. Comparison of biofilm-associated cell survival following in vitro exposure of meticillin-resistant Staphylococcus aureus biofilms to the antibiotics clindamycin, daptomycin, linezolid, tigecycline and vancomycin. International Journal of Antimicrobial Agents. 2009;33(4):374-376. doi:10.1016/j.ijantimicag.2008.08.031 View Source
• [2] Raad I, Hanna H, Jiang Y, Dvorak T, Reitzel R, Chaiban G, Sherertz R, Hachem R. Comparative activities of daptomycin, linezolid, and tigecycline against catheter-related methicillin-resistant Staphylococcus bacteremic isolates embedded in biofilm. Antimicrobial Agents and Chemotherapy. 2007;51(5):1656-1660. doi:10.1128/AAC.01105-06 View Source

Network Meta-Analysis: MRSA Bacteremia

In a 2024 network meta-analysis comparing six antibiotics (linezolid, teicoplanin, deptomycin, tigecycline, ceftaroline fosamil, and vancomycin) for treating MRSA-related diseases, deptomycin was ranked the most effective treatment for bloodstream infections with a SUCRA (surface under the cumulative ranking curve) value of 73.0% . In contrast, linezolid outperformed other antibiotics in pulmonary infections (90.6% effectiveness rate) and skin/soft tissue infections (86.3% effectiveness rate), but was not superior for bloodstream infections . A separate systematic review and meta-analysis further demonstrated that early switch to deptomycin (within 3 or 5 days) was significantly associated with 55% and 45% decreased odds of all-cause mortality respectively versus continued vancomycin therapy, and deptomycin treatment of patients infected with MRSA strains having vancomycin MIC ≥1 mg/L was associated with 40% lower mortality odds [1].

BSI Clinical Rank

Cross-study comparable

SUCRA 73.0% (highest rank for bloodstream infections); early switch associated with 55% mortality odds reduction vs. vancomycin (OR 0.45)

Reported clinical ranking for MRSA BSI research model interpretation

Network meta-analysis of RCTs; PubMed, Embase, Cochrane to Aug 2023

Evidence Dimension	Clinical effectiveness ranking for MRSA bloodstream infections (SUCRA from network meta-analysis)
Target Compound Data	Deptomycin SUCRA 73.0% for bloodstream infections ; early switch within 3 days: 55% decreased odds of mortality vs. vancomycin (OR 0.45, 95% CI) [1]
Comparator Or Baseline	Vancomycin (reference), linezolid, teicoplanin, tigecycline, ceftaroline fosamil; vancomycin MIC ≥1 mg/L subset: deptomycin 40% lower mortality odds vs. vancomycin [1]
Quantified Difference	Deptomycin SUCRA 73.0% (highest rank for BSI); early deptomycin switch associated with 55% mortality odds reduction vs. vancomycin; 40% mortality reduction in elevated vancomycin MIC subset
Conditions	Network meta-analysis of randomized controlled trials (PubMed, Embase, Web of Science, Cochrane Library to August 2023); MRSA bloodstream infections, pulmonary infections, skin/soft tissue infections

Why This Matters

Clinical evidence hierarchy places deptomycin as the preferred agent for MRSA bloodstream infections, directly informing antibiotic stewardship and formulary decisions in hospital procurement.

• [1] Adamu Y, Puig-Asensio M, Dabo B, Schweizer ML. Comparative effectiveness of daptomycin versus vancomycin among patients with methicillin-resistant Staphylococcus aureus (MRSA) bloodstream infections: A systematic literature review and meta-analysis. PLOS ONE. 2024;19(2):e0293423. doi:10.1371/journal.pone.0293423 View Source

PG-Dependent Calcium Binding vs. Laspartomycin C

Isothermal titration calorimetry (ITC) studies reveal a fundamental mechanistic distinction between deptomycin and the structurally related calcium-dependent lipopeptide laspartomycin C: laspartomycin C binds calcium ions directly and exothermically in the absence of any phospholipid, whereas deptomycin shows no detectable calcium binding whatsoever without phosphatidylglycerol (PG)-containing membranes [1]. When CaCl2 is titrated into a mixture of deptomycin and PG-containing vesicles, a significant exothermic signal is produced, demonstrating that deptomycin-calcium-PG complex formation requires all three components simultaneously [1]. Furthermore, unlike other calcium-dependent lipopeptide antibiotics, calcium binding by deptomycin is strongly dependent on the presence of PG, with PG providing the greatest effect among phospholipids tested [1]. Two successive calcium-dependent transitions mediate membrane binding: the first calcium ion induces loose membrane association, and the second calcium ion induces tight oligomerization into functional transmembrane pores of approximately 6–8 subunits [2].

Ca²⁺ Binding

Head-to-head

Deptomycin: no detectable Ca²⁺ binding without PG; laspartomycin C: exothermic Ca²⁺ binding independent of phospholipids

Supports PG-dependent mechanism-of-action interpretation for biophysical studies

ITC; large unilamellar vesicles with DOPG; 20 mM HEPES, 150 mM NaCl, pH 7.4, 25°C

Evidence Dimension	Calcium-binding dependence on phosphatidylglycerol (ITC-measured)
Target Compound Data	Deptomycin: no detectable Ca2+ binding without PG; exothermic Ca2+ binding signal only in presence of PG-containing vesicles; two sequential Ca2+ ions required per molecule [1][2]
Comparator Or Baseline	Laspartomycin C: clear exothermic Ca2+ binding signal in the absence of any added phospholipid; Ca2+ binding independent of PG [1]
Quantified Difference	Qualitative mechanistic difference: absolute PG-dependence of deptomycin Ca2+ binding vs. PG-independent Ca2+ binding by laspartomycin C
Conditions	Isothermal titration calorimetry (ITC); large unilamellar vesicles (LUVs) with DOPG, cardiolipin, DOPC; 20 mM HEPES, 150 mM NaCl, pH 7.4, 25°C

Why This Matters

The unique PG-dependent calcium activation mechanism means deptomycin selectively targets bacterial membranes containing PG, while resistance mutations (mprF, cls2, pgsA) that alter PG composition directly abrogate deptomycin activity — a vulnerability profile distinct from other lipopeptides.

• [1] Jekhmane S, Medeiros-Silva J, Li Y, Kümmerer F, Heinrichs JC, Bardoel BW, Weingarth M. Binding studies reveal phospholipid specificity and its role in the calcium-dependent mechanism of action of daptomycin. ACS Infectious Diseases. 2021;7(9):2612-2619. doi:10.1021/acsinfecdis.1c00316 View Source
• [2] Kotsogianni I, Mourtas S, Kleinekathöfer U, Antimisiaris SG, Prousis KC, Kolocouris A, Calogeropoulou T, Detsi A, Tselios T, Matsoukas J, Mavromoustakos T. Two successive calcium-dependent transitions mediate membrane binding and oligomerization of daptomycin and the related antibiotic A54145. Biochimica et Biophysica Acta (BBA) - Biomembranes. 2016;1858(10):2457-2468. doi:10.1016/j.bbamem.2016.07.011 View Source

Fitness Cost of Resistance vs. Vancomycin

Adaptive laboratory evolution of Staphylococcus aureus under deptomycin and vancomycin selection revealed that deptomycin resistance was associated with a significant reduction in bacterial growth rate, with the most pronounced growth impairments (decreased growth rate, increased doubling time, and extended lag phase duration) observed in strains after selection in deptomycin compared with vancomycin-selected derivatives [1]. No growth rate changes were observed in control strains passaged in antibiotic-free media [1]. Resistance to deptomycin was associated with mutations in genes responsible for phospholipid biosynthesis (mprF, cls2, pgsA) and glycerol metabolism, while vancomycin resistance was mainly associated with cell wall biosynthesis gene mutations [1]. Mutations in mprF appeared after passage 20 and correlated with MIC increases up to 32 mg/L, demonstrating a steep resistance-fitness trade-off [1]. Despite distinct mutational pathways, most derivatives showed reduced susceptibility to both antibiotics, indicating that deptomycin resistance may also compromise vancomycin susceptibility [1].

Fitness Cost

Class-level inference

Deptomycin-resistant mutants show most pronounced growth impairments; mutations in mprF, cls2, pgsA correlating with MIC up to 32 mg/L

Supports resistance-fitness trade-off modeling in adaptive evolution studies

Adaptive laboratory evolution, 5 S. aureus strains, 40 passages; whole-genome sequencing

Evidence Dimension	Bacterial fitness cost (growth rate impairment) associated with acquired resistance
Target Compound Data	Deptomycin-resistant S. aureus derivatives: most pronounced growth impairments; decreased growth rate, increased doubling time, extended lag phase; mutations in phospholipid biosynthesis genes (mprF, cls2, pgsA); MIC increase up to 32 mg/L correlating with mprF mutations [1]
Comparator Or Baseline	Vancomycin-resistant derivatives: growth impairments present but less pronounced; mutations in cell wall biosynthesis genes (WalK/WalR, YycI/YycH, VraS/VraT); control strains (antibiotic-free passage): no growth rate changes [1]
Quantified Difference	Most pronounced growth impairments in deptomycin-selected vs. vancomycin-selected derivatives (exact doubling time and lag phase data in Supplementary Table S2 of source); no quantitative growth change in control strains
Conditions	Adaptive laboratory evolution; 5 S. aureus strains; 40 passages with vancomycin or daptomycin; growth kinetics measured against parental strains; whole-genome sequencing at passages 5, 20, and 40

Why This Matters

The higher fitness cost of deptomycin resistance suggests resistant mutants may be outcompeted in the absence of antibiotic pressure, potentially limiting the spread of deptomycin resistance compared with vancomycin resistance, which carries a lower fitness burden.

• [1] Gostev V, Kalinogorskaya O, Sopova J, Popenko A, Tsvetkova I, Sidorenko S. Adaptive laboratory evolution of Staphylococcus aureus resistance to vancomycin and daptomycin: mutation patterns and cross-resistance. Antibiotics. 2023;12(5):928. doi:10.3390/antibiotics12050928 View Source

Deptomycin Application Scenarios

MRSA Bloodstream and Endocarditis Models

For in vivo models of MRSA bacteremia and infective endocarditis, deptomycin is the evidence-based first choice. The network meta-analysis ranks deptomycin highest for bloodstream infection clinical effectiveness (SUCRA 73.0%), and early switch to deptomycin within 3 days reduces mortality odds by 55% versus vancomycin . The compound's concentration-dependent bactericidal activity (≥3 log10 CFU/mL kill by 8 hours at 4× MIC) and MIC90 of 0.5 μg/mL against MRSA provides a favorable pharmacodynamic profile, with a free AUC/MIC target of ~50 for 3 log kill [1][2]. The FDA-approved indication specifically covers S. aureus bloodstream infections including right-sided endocarditis at 6 mg/kg once daily, making deptomycin the only lipopeptide with regulatory validation for this indication [3].

Catheter and Implant Biofilm Infections

Deptomycin achieves the lowest biofilm-associated MRSA cell survival (4%) among clinically used anti-MRSA agents compared with vancomycin (19%) and linezolid (45%), and demonstrates fastest biofilm eradication rates in catheter-related models (P < 0.001 vs. linezolid, rifampin, vancomycin after 3 days of daily exposure) [1]. This makes deptomycin the preferred agent for antibiotic lock therapy research, catheter-related bloodstream infection models, and implant-associated infection studies where biofilm penetration is the primary efficacy determinant. The rapid biofilm eradication kinetics support short-dwell lock protocols.

Calcium-Dependent Lipopeptide–Membrane Interactions

Deptomycin serves as the prototypical calcium-dependent lipopeptide antibiotic uniquely requiring phosphatidylglycerol for calcium binding and subsequent membrane oligomerization — a property not shared by laspartomycin C or other CDAs. Its chiral recognition of the 2R,2′S stereoisomer of PG (85-fold activity loss with enantiomer) and the two-step calcium-dependent membrane insertion mechanism (first Ca²⁺ for binding, second Ca²⁺ for tight oligomerization into ~6–8 subunit pores) make it the reference compound for biophysical studies of lipopeptide–lipid interactions using ITC, fluorescence spectroscopy, and solid-state NMR [2][3]. The exclusive induction of the LiaRS two-component system (>200-fold liaIH induction) provides a specific transcriptional biosensor for deptomycin-mode-of-action studies [4].

Resistance Evolution and Fitness Cost

For adaptive laboratory evolution studies investigating antimicrobial resistance, deptomycin offers a well-characterized resistance pathway with measurable fitness trade-offs. Deptomycin resistance consistently produces the most pronounced growth impairments among anti-MRSA agents, with mutations mapped to specific phospholipid biosynthesis genes (mprF, cls2, pgsA) and glycerol metabolism loci [5]. The correlation between mprF mutations and stepwise MIC increases up to 32 mg/L provides a quantifiable genotype–phenotype resistance trajectory, and the cross-resistance patterns with vancomycin and lipoglycopeptides (telavancin, dalbavancin, oritavancin) enable studies of collateral resistance and susceptibility [5]. The higher fitness burden may be exploited for resistance-suppression dosing strategies.

Application

Selection Property

Validation Focus

MRSA BSI & endocarditis models

Concentration-dependent bactericidal profile in time-kill assays

MIC and pharmacodynamic target attainment review

Catheter & implant biofilm models

Low residual biofilm cell survival and rapid eradication kinetics

Biofilm CFU reduction and eradication endpoint review

Lipopeptide-membrane biophysics

Unique PG-dependent Ca²⁺ binding and two-step oligomerization

ITC, solid-state NMR, and LiaRS biosensor assay context

Resistance evolution studies

High fitness cost with mapped phospholipid biosynthesis mutations

Growth kinetics and genotype-phenotype resistance trajectory review

• [1] Rybak MJ, Hershberger E, Moldovan T, Grucz RG. In vitro activities of daptomycin, vancomycin, linezolid, and quinupristin-dalfopristin against staphylococci and enterococci, including vancomycin-intermediate and -resistant strains. Antimicrobial Agents and Chemotherapy. 2000;44(4):1062-1066. doi:10.1128/AAC.44.4.1062-1066.2000 View Source
• [2] Bowker KE, Noel AR, MacGowan AP. Comparative antibacterial effects of daptomycin, vancomycin and teicoplanin studied in an in vitro pharmacokinetic model of infection. Journal of Antimicrobial Chemotherapy. 2009;64(5):1044-1051. doi:10.1093/jac/dkp289 View Source
• [3] Smith K, Perez A, Ramage G, Lappin DF, Bagg J, Lang S. Comparison of biofilm-associated cell survival following in vitro exposure of meticillin-resistant Staphylococcus aureus biofilms to the antibiotics clindamycin, daptomycin, linezolid, tigecycline and vancomycin. International Journal of Antimicrobial Agents. 2009;33(4):374-376. doi:10.1016/j.ijantimicag.2008.08.031 View Source
• [4] Raad I, Hanna H, Jiang Y, Dvorak T, Reitzel R, Chaiban G, Sherertz R, Hachem R. Comparative activities of daptomycin, linezolid, and tigecycline against catheter-related methicillin-resistant Staphylococcus bacteremic isolates embedded in biofilm. Antimicrobial Agents and Chemotherapy. 2007;51(5):1656-1660. doi:10.1128/AAC.01105-06 View Source
• [5] Jekhmane S, Medeiros-Silva J, Li Y, Kümmerer F, Heinrichs JC, Bardoel BW, Weingarth M. Binding studies reveal phospholipid specificity and its role in the calcium-dependent mechanism of action of daptomycin. ACS Infectious Diseases. 2021;7(9):2612-2619. doi:10.1021/acsinfecdis.1c00316 View Source